CDD3505
CDD3505
CDD3505 is used for elevating high density lipoprotein cholesterol (HDL) by inducing hepatic cytochrome P450IIIA (CYP3A) activity.
Brand Name:
Vulcanchem
CAS No.:
173865-33-3
VCID:
VC0003507
InChI:
InChI=1S/C22H17N3O2/c26-25(27)21-16-24(17-23-21)22(18-10-4-1-5-11-18,19-12-6-2-7-13-19)20-14-8-3-9-15-20/h1-17H
SMILES:
C1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=CC=C3)N4C=C(N=C4)[N+](=O)[O-]
Molecular Formula:
C22H17N3O2
Molecular Weight:
355.39
CDD3505
CAS No.: 173865-33-3
Inhibitors
VCID: VC0003507
Molecular Formula: C22H17N3O2
Molecular Weight: 355.39
| CAS No. | 173865-33-3 |
|---|---|
| Product Name | CDD3505 |
| Molecular Formula | C22H17N3O2 |
| Molecular Weight | 355.39 |
| IUPAC Name | 4-nitro-1-tritylimidazole |
| Standard InChI | InChI=1S/C22H17N3O2/c26-25(27)21-16-24(17-23-21)22(18-10-4-1-5-11-18,19-12-6-2-7-13-19)20-14-8-3-9-15-20/h1-17H |
| SMILES | C1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=CC=C3)N4C=C(N=C4)[N+](=O)[O-] |
| Description | CDD3505 is used for elevating high density lipoprotein cholesterol (HDL) by inducing hepatic cytochrome P450IIIA (CYP3A) activity. |
| Reference | [1]. Slama JT JT, et al. Influence of some novel N-substituted azoles and pyridines on rat hepatic CYP3A activity. Biochem Pharmacol. 1998 Jun 1;55(11):1881-92. [2]. Method for increasing HDL cholesterol levels using heteroaromatic phenylmethanes. United States Patent 6103733 |
| PubChem Compound | 618227 |
| Last Modified | Dec 05 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume